![molecular formula C8H16N2S B1622414 N-butyl-5,6-dihydro-4H-1,3-thiazin-2-amine CAS No. 13677-17-3](/img/structure/B1622414.png)
N-butyl-5,6-dihydro-4H-1,3-thiazin-2-amine
Overview
Description
N-butyl-5,6-dihydro-4H-1,3-thiazin-2-amine is a useful research compound. Its molecular formula is C8H16N2S and its molecular weight is 172.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Asymmetric Synthesis of Amines
N-tert-Butanesulfinyl imines, though not directly N-butyl-5,6-dihydro-4H-1,3-thiazin-2-amine, are used as intermediates in the asymmetric synthesis of amines, highlighting the versatility of sulfur and nitrogen-containing compounds in synthesizing chiral amines and related structures (Ellman, Owens, & Tang, 2002). This work demonstrates the broad utility of such compounds in producing a wide range of enantioenriched amines, which could include derivatives similar to this compound.
Heterodinuclear Complexes
In inorganic chemistry, novel amine-thiolate ligands have been synthesized for the preparation of dinuclear complexes, showcasing the role of nitrogen and sulfur heteroatoms in coordination chemistry (Kersting et al., 1999). Such research could provide foundational knowledge for understanding the coordination behavior of this compound analogs.
Acetylcholinesterase Inhibitors
Thiazolidin-4-one and thiazinan-4-one derivatives have been synthesized as acetylcholinesterase (AChE) inhibitors for potential applications in treating neurodegenerative diseases, indicating the importance of sulfur and nitrogen heterocycles in medicinal chemistry (Neves et al., 2019). This suggests that compounds like this compound could be explored for similar biological activities.
Synthesis of Amides
A study on the direct synthesis of amides from alcohols and amines, releasing molecular hydrogen, underscores the chemical versatility of amine compounds. This methodology, leveraging catalysis without requiring harsh conditions, illustrates the potential for synthesizing a wide array of amide compounds, potentially including derivatives or analogs of this compound (Gunanathan, Ben‐David, & Milstein, 2007).
Properties
IUPAC Name |
N-butyl-5,6-dihydro-4H-1,3-thiazin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2S/c1-2-3-5-9-8-10-6-4-7-11-8/h2-7H2,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJGAOKNEAWCDSK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC1=NCCCS1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50395317 | |
Record name | N-butyl-5,6-dihydro-4H-1,3-thiazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50395317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13677-17-3 | |
Record name | N-butyl-5,6-dihydro-4H-1,3-thiazin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50395317 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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